Cas no 1326369-45-2 (N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}acetamide
• CAS No: 1326369-45-2
• MF: C₁₅H₂₁N₃OS
• MW: 291.41174197197
• CID: 5667917
• PubChem ID: 51313732
• Update Time: 2025-06-23

N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyano-3-methylbutan-2-yl)-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide
• Z225161414
• 1326369-45-2
• AKOS033829705
• EN300-26688057
• N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide
• N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}acetamide

• Inchi： 1S/C15H21N3OS/c1-11(2)15(3,10-16)17-14(19)9-18-6-4-13-12(8-18)5-7-20-13/h5,7,11H,4,6,8-9H2,1-3H3,(H,17,19)
• InChI Key： KXGCHVJTFVXZPV-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(CC(NC(C#N)(C)C(C)C)=O)C2

Computed Properties

• Exact Mass: 291.14053348g/mol
• Monoisotopic Mass: 291.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.4Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}acetamide

N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide: A Comprehensive Overview

N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide (CAS No. 1326369-45-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide is characterized by a thienopyridine core linked to a cyano-substituted alkyl chain. The presence of the cyano group and the methyl substituents on the propyl chain contribute to its distinct pharmacological profile. Recent studies have highlighted the importance of these structural elements in modulating the compound's biological activity and pharmacokinetic properties.

In terms of its synthesis, N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide can be prepared through a multi-step process involving the coupling of a thienopyridine derivative with a cyano-substituted amine. The synthetic route is highly efficient and scalable, making it suitable for large-scale production. This has facilitated its use in various preclinical and clinical studies aimed at evaluating its therapeutic potential.

One of the key areas of research involving N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide is its anti-inflammatory properties. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide is in cancer therapy. Preclinical studies have demonstrated that it possesses significant anti-tumor activity against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These properties make it an attractive candidate for further development as an anticancer agent.

Beyond its anti-inflammatory and anti-cancer properties, N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide has also shown neuroprotective effects. Research has indicated that it can protect neurons from oxidative stress and reduce neuroinflammation. These findings suggest that it may have potential therapeutic applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide has been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs via hepatic pathways, with major metabolites being excreted in urine and feces.

Safety studies have shown that N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide is well-tolerated at therapeutic doses with minimal side effects. However, as with any new compound entering clinical trials, further safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-{4H,5H,6H,7H-thieno[3， 2-c]pyridin-5-yl}acetamide (CAS No. 1326369-45-2) represents a promising candidate for the development of novel therapeutic agents due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its potential applications in various medical fields.